Cas no 548761-51-9 (Propanoic acid, 2-[[(diethylamino)thioxomethyl]thio]-2-methyl-)

• Product Name: Propanoic acid, 2-[[(diethylamino)thioxomethyl]thio]-2-methyl-
• CAS No: 548761-51-9
• MF: C₉H₁₇NO₂S₂
• MW: 235.366780042648
• CID: 353459
• PubChem ID: 24906037
• Update Time: 2025-04-19

Propanoic acid, 2-[[(diethylamino)thioxomethyl]thio]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[[(diethylamino)thioxomethyl]thio]-2-methyl-
• 2-(diethylcarbamothioylsulfanyl)-2-methylpropanoic acid
• SCHEMBL760254
• DTXSID10648013
• 548761-51-9
• 2-[(Diethylcarbamothioyl)sulfanyl]-2-methylpropanoic acid

• Inchi： 1S/C9H17NO2S2/c1-5-10(6-2)8(13)14-9(3,4)7(11)12/h5-6H2,1-4H3,(H,11,12)
• InChI Key： DLRGQJHYISTIII-UHFFFAOYSA-N
• SMILES： S(C(N(CC)CC)=S)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 235.07021
• Monoisotopic Mass: 235.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• PSA: 40.54